Cas no 876054-55-6 (Testosterone-16,16,17-d3 17-Phenylpropionate)

• Product Name: Testosterone-16,16,17-d3 17-Phenylpropionate
• CAS No: 876054-55-6
• MF: C₂₈H₃₆O₃
• MW: 423.602133750916
• CID: 1071639
• Update Time: 2025-10-05

Testosterone-16,16,17-d3 17-Phenylpropionate Chemical and Physical Properties

Names and Identifiers

• Testosterone-16,16,17-d3 17-Phenylpropionate
• Testosterone-d3 3-Phenylpropionate
• [(8R,9S,10R,13S,14S,17S)-1,2,2-Trideuterio-10,13-dimethyl-3-oxo-6,7,8,9,11,12,14,15,16,17-decahydro-

• Inchi： 1S/C28H36O3/c1-27-16-14-21(29)18-20(27)9-10-22-23-11-12-25(28(23,2)17-15-24(22)27)31-26(30)13-8-19-6-4-3-5-7-19/h3-7,18,22-25H,8-17H2,1-2H3/t22-,23-,24-,25-,27-,28-/m0/s1/i12D2,25D
• InChI Key： HHSXYDOROIURIP-HLHAIKCZSA-N
• SMILES： C[C@]12CCC(=O)C=C1CC[C@H]1[C@@H]3CC([2H])([2H])[C@]([2H])(OC(=O)CCC4C=CC=CC=4)[C@]3(CC[C@H]21)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 747
• XLogP3: 5.8
• Topological Polar Surface Area: 43.4

Additional information on Testosterone-16,16,17-d3 17-Phenylpropionate

Testosterone-16,16,17-d3 17-Phenylpropionate (CAS No. 876054-55-6): A Deuterated Androgen Derivative for Advanced Research Applications

Testosterone-16,16,17-d3 17-Phenylpropionate, identified by CAS No. 876054-55-6, represents a specialized deuterated analog of testosterone with a modified esterification at the C17 position. This compound is synthesized by incorporating three deuterium atoms at the C16 and C17 positions of the testosterone backbone, followed by conjugation with a phenylpropionate ester group. The strategic placement of deuterium atoms enhances the compound's stability in metabolic studies while preserving its core androgenic framework. The phenylpropionate ester modification extends the pharmacological half-life of testosterone, making it particularly valuable for in vivo research on steroid hormone dynamics.

The structural design of Testosterone-16,16,17-d3 17-Phenylpropionate aligns with modern trends in steroid chemistry, where isotopic labeling and esterification are combined to address specific research challenges. Deuteration at positions C16 and C17 reduces susceptibility to enzymatic degradation pathways such as 5α-reductase activity and aromatase-mediated conversion to estradiol. This property is critical for studies investigating androgen receptor (AR) signaling mechanisms or evaluating the metabolic fate of testosterone derivatives in complex biological systems. Recent advancements in mass spectrometry imaging (MSI) have further highlighted the utility of deuterated steroids like this compound in tracking endogenous hormone metabolism with high spatial resolution.

From a synthetic chemistry perspective, the preparation of Testosterone-16,16,17-d3 17-Phenylpropionate involves multi-step deuteration processes followed by selective esterification. The phenylpropionate moiety is introduced via a condensation reaction between testosterone’s hydroxyl group at C17 and phenylpropanoic acid derivatives. This approach ensures precise control over regioselectivity while maintaining the integrity of the deuterated framework. Comparative studies published in *Journal of Steroid Biochemistry* (2023) demonstrate that such esterified derivatives exhibit enhanced lipophilicity compared to native testosterone, facilitating improved cellular uptake without compromising receptor binding affinity.

In the context of pharmacological research, this compound serves as an ideal tracer for investigating steroidogenic enzyme kinetics and tissue-specific metabolism. The deuterium enrichment at key positions allows researchers to distinguish between endogenous testosterone metabolites and exogenously administered tracers using high-resolution mass spectrometry techniques. A 2024 study in *Endocrinology* utilized similar deuterated analogs to map estrogen sulfotransferase activity in prostate cancer models, underscoring their potential in oncology research applications.

The phenylpropionate ester functionality also contributes to unique physicochemical properties that distinguish this compound from other testosterone derivatives. Unlike traditional long-chain esters such as enanthate or cypionate, the aromatic substitution enhances solubility characteristics while maintaining slow hydrolysis rates in physiological conditions. This balance between stability and bioavailability makes it particularly suitable for studies requiring sustained hormonal exposure without frequent dosing adjustments.

Recent developments in computational chemistry have further expanded the utility of compounds like Testosterone-16,16,17-d3 17-Phenylpropionate. Molecular dynamics simulations published in *ChemMedChem* (2024) revealed that deuterated steroids exhibit altered conformational dynamics compared to their non-deuterated counterparts when interacting with AR ligand-binding domains. These findings suggest potential applications in designing next-generation androgen receptor modulators with improved selectivity profiles.

In analytical chemistry workflows, this compound functions as an internal standard for quantifying testosterone metabolites in biological matrices such as serum or urine samples. Its distinct isotopic signature enables accurate quantitation even at trace concentrations using liquid chromatography-mass spectrometry (LC-MS/MS) platforms commonly employed in clinical laboratories. Method validation studies reported in *Analytical Biochemistry* (2023) demonstrated excellent linearity (R² > 0.999) and precision (<5% coefficient of variation) when using this standard for steroid profiling assays.

The scientific community continues to explore novel applications for deuterated steroid derivatives like Testosterone-16,16,17-d3 17-Phenylpropionate across multiple disciplines including endocrinology research tools development pharmacokinetics modeling and biomarker discovery initiatives Its unique combination of isotopic labeling chemical modification strategies and biological relevance positions it as a versatile reagent for advancing our understanding of steroid hormone biology through cutting-edge analytical methodologies